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Compound of Interest

Compound Name: N-Nitrosoanatabine-d4

Cat. No.: B562027

Comprehensive Safety and Handling Guide: N-
Nitrosoanatabine-d4

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for handling N-Nitrosoanatabine-d4 in a laboratory
setting. The information is targeted toward researchers, scientists, and professionals in drug
development to ensure safe handling and minimize exposure risks.

N-Nitrosoanatabine-d4, a deuterated stable isotope-labeled form of N-Nitrosoanatabine,
should be handled with the same precautions as its non-deuterated counterpart. Nitrosamines
as a class are considered potent carcinogens, and N-Nitrosoanatabine is classified as toxic if
swallowed.[1][2] Therefore, strict adherence to safety protocols is mandatory.

Physical and Chemical Properties

A summary of the key quantitative data for N-Nitrosoanatabine-d4 is presented below.
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Property Value Source
Analyte Name (S)-N-Nitrosoanatabine 2,4,5,6 3]
D4

CAS Number 1426174-82-4 [3]
Molecular Formula C102H4H7NsO [3]
Molecular Weight 193.24 g/mol [3]
Purity >95% (HPLC) [3]
Storage Temperature +4°C or -20°C [3114]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary barrier against exposure. The following equipment

must be worn at all times when handling N-Nitrosoanatabine-d4.
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Protection Type

Specific
Recommendations

Purpose

Eye and Face

Safety glasses with side
shields or chemical safety
goggles. A face shield is also

recommended.[5][6]

To prevent eye contact with
splashes or aerosols which

can cause irritation.

Hand Protection

Compatible, chemical-resistant
gloves (e.g., Butyl rubber).[5]
Gloves must be inspected
before use and removed using
proper technique to avoid skin

contact.

To prevent skin absorption, as
the substance is considered

toxic upon dermal contact.[5]

Body Protection

A laboratory coat or other

protective work clothing.[5][7]

To protect skin from accidental

spills or contamination.

Respiratory

All work should be conducted
in a certified chemical fume
hood to prevent inhalation.[5] If
ventilation is inadequate or for
spill cleanup, a NIOSH/MSHA-
approved respirator may be

necessary.[5]

To prevent inhalation of
aerosols or fine dust, which is

a primary route of exposure.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety. The following step-by-step

procedures provide direct, operational guidance.

Step-by-Step Handling Procedure

e Training and Preparation:

o All personnel must be fully trained on the hazards and safe handling procedures for this

compound before commencing work.[5]
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o Ensure an eyewash station and safety shower are readily accessible and have been
recently tested.[7][8]

o Prepare the designated work area, which must be a certified chemical fume hood.[5] The
area should be clean and uncluttered.

o Assemble all necessary labware, solvents, and emergency spill materials beforehand.

e Donning PPE:

o Put on all required PPE as detailed in the table above before entering the designated

handling area.
» Weighing and Solution Preparation:

o If handling the compound as a solid, perform all weighing operations carefully within the
fume hood to avoid generating dust.[5]

o When preparing solutions, add the solvent slowly to the compound. Use appropriate
volumetric glassware for accurate measurements.

o Keep the container tightly closed when not in use.[7][9]
e Post-Handling:
o Decontaminate all surfaces and equipment after use.
o Properly dispose of all waste materials (see disposal plan below).

o Remove PPE in the correct order to prevent cross-contamination and wash hands
thoroughly with soap and water.

Emergency Procedures

e Spills:
o Evacuate the immediate area and alert colleagues.

o Wear all necessary PPE, including respiratory protection.[5]
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[e]

For liquid spills, absorb with an inert material like vermiculite or dry sand.[5]

o

For solid spills, carefully sweep or scoop the material to avoid dust generation.[5]

[¢]

Place the absorbed or swept material into a clearly labeled, sealed container for
hazardous waste disposal.[5]

[¢]

Clean the spill area thoroughly.

o First Aid:

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, removing contact lenses if present.[2][8] Seek medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[8]

o Ingestion: If swallowed, rinse mouth and immediately call a poison center or doctor.[2] Do
NOT induce vomiting.[8]

Disposal Plan

All waste containing N-Nitrosoanatabine-d4 is considered hazardous.

o Chemical Waste: Unused material and solutions should be collected in a designated, sealed,
and clearly labeled hazardous waste container.

o Contaminated Materials: All disposable items that have come into contact with the compound
(e.g., gloves, pipette tips, absorbent pads) must be placed in a sealed container for
hazardous waste disposal.

o Disposal Method: Do not allow the product to enter drains.[2] All waste must be disposed of
through a licensed hazardous waste disposal company, following all local, state, and federal
regulations.

Workflow and Safety Logic Diagram
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The following diagram illustrates the logical workflow for handling N-Nitrosoanatabine-d4,
from initial preparation to emergency response.

1. Preparation Phase

Prepare Fume Hood

'

Gather Materials & PPE

'

Don Full PPE

2. Handl¢g Phase

Weigh Compound / Prepare Solution

[

Perform Experiment  |---—--

JH PR N —

3. Post-Handling Phase

Decontaminate Surfaces Personnel Exposure

Dispose of Waste Contain & Clean Spill Administer First Aid
Doff PPE Seek Medical Attention

Wash Hands
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Caption: Workflow for safe handling and emergency response for N-Nitrosoanatabine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

